3,5-dichloro-1-methyl-1H-1,2,4-triazole
Overview
Description
3,5-dichloro-1-methyl-1H-1,2,4-triazole is a chemical compound with the molecular formula C3H3Cl2N3 . It is a member of the 1,2,4-triazole family, which are heterocyclic compounds with a five-membered ring containing two carbon atoms and three nitrogen atoms .
Molecular Structure Analysis
The molecular weight of 3,5-dichloro-1-methyl-1H-1,2,4-triazole is 151.98 g/mol . The InChI (International Chemical Identifier) string for this compound is InChI=1S/C3H3Cl2N3/c1-8-3(5)6-2(4)7-8/h1H3 . This string provides a standard way to encode the compound’s structure and can be used to generate a 3D conformer or a 2D structure .
Physical And Chemical Properties Analysis
The physical and chemical properties of 3,5-dichloro-1-methyl-1H-1,2,4-triazole include a molecular weight of 151.98 g/mol and a computed XLogP3-AA value of 1.9, which is a measure of the compound’s lipophilicity . The compound has 0 hydrogen bond donors and 2 hydrogen bond acceptors .
Scientific Research Applications
Triazoles are nitrogen-containing heterocyclic compounds that have found broad applications in various scientific fields . Here are some general applications of triazoles:
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Pharmaceuticals : Triazoles and their derivatives have significant biological properties including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities . They are also used in drug discovery .
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Organic Synthesis : Triazoles are used in organic synthesis due to their ability to accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures .
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Polymer Chemistry : Triazoles have applications in polymer chemistry .
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Supramolecular Chemistry : Triazoles are used in supramolecular chemistry for the construction of diverse novel bioactive molecules .
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Bioconjugation : Triazoles are used in bioconjugation, a chemical strategy that joins two biomolecules together .
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Chemical Biology and Fluorescent Imaging : Triazoles are used in chemical biology and fluorescent imaging .
Future Directions
properties
IUPAC Name |
3,5-dichloro-1-methyl-1,2,4-triazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3Cl2N3/c1-8-3(5)6-2(4)7-8/h1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVYZJRUGBNRLOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NC(=N1)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-dichloro-1-methyl-1H-1,2,4-triazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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